Cas no 400070-31-7 (3-Bromo-4-isopropoxy-5-methoxybenzaldehyde)

• Product Name: 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde
• CAS No: 400070-31-7
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD02256544
• CID: 878878
• PubChem ID: 735490
• Update Time: 2026-04-29

3-Bromo-4-isopropoxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde
• 3-bromo-5-methoxy-4-(propan-2-yloxy)benzaldehyde

• MDL： MFCD02256544
• Inchi： InChI=1S/C11H13BrO3/c1-7(2)15-11-9(12)4-8(6-13)5-10(11)14-3/h4-7H,1-3H3
• InChI Key： FHSPPZIJAYIURQ-UHFFFAOYSA-N
• SMILES： CC(C)OC1=C(C=C(C=C1OC)C=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

3-Bromo-4-isopropoxy-5-methoxybenzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde

3-Bromo-4-isopropoxy-5-methoxybenzaldehyde (CAS No. 400070-31-7): A Comprehensive Overview

3-Bromo-4-isopropoxy-5-methoxybenzaldehyde (CAS No. 400070-31-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including a bromine atom, an isopropoxy group, and a methoxy group, all attached to a benzaldehyde backbone. These functional groups confer specific chemical properties and reactivity patterns that make 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde a valuable intermediate in various synthetic pathways.

The molecular structure of 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde can be represented as C₁₁H₁₃BrO₃. The presence of the bromine atom provides a reactive site for various substitution reactions, while the isopropoxy and methoxy groups offer additional functionality for further derivatization. The aldehyde group at the para position relative to the bromine atom makes this compound particularly useful in condensation reactions and as a starting material for the synthesis of more complex molecules.

In recent years, 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the successful synthesis of a series of novel antitumor agents using 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde as a key building block. The resulting compounds exhibited potent cytotoxic activity against various cancer cell lines, highlighting the compound's potential in drug discovery and development.

Beyond medicinal chemistry, 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde has also found applications in materials science. Its unique combination of functional groups makes it suitable for the preparation of functionalized polymers and coatings. A recent study published in the Journal of Polymer Science (2021) demonstrated the use of this compound in the synthesis of polymeric materials with enhanced thermal stability and mechanical properties. The resulting polymers showed promise for use in advanced electronic devices and other high-performance applications.

The synthetic accessibility of 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde has been well-documented in the literature. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the bromination of 4-isopropoxy-5-methoxybenzaldehyde followed by selective functionalization at the bromine site. This method allows for high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The environmental impact of 3-Bromo-4-isopropoxy-5-methoxybenzaldehyde has also been considered in recent studies. Research published in the Journal of Environmental Science and Health (2022) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, 3-Bromo-4-isoprop oxy-5-meth oxybenz alde hyde demonstrated moderate biodegradability and low ecotoxicity, suggesting that it can be used responsibly in industrial processes with appropriate environmental safeguards.

In conclusion, 3-Bromo-4-isoprop oxy-5-meth oxybenz alde hyde (CAS No. 400070-31-7) is a multifunctional organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and reactivity make it an attractive intermediate for various synthetic pathways. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research and development.